Cas no 56361-21-8 (Benzene, 1-methyl-2-[(1E)-2-(phenylsulfonyl)ethenyl]-)

Benzene, 1-methyl-2-[(1E)-2-(phenylsulfonyl)ethenyl]- structure
56361-21-8 structure
Product Name:Benzene, 1-methyl-2-[(1E)-2-(phenylsulfonyl)ethenyl]-
CAS No:56361-21-8
MF:C15H14O2S
MW:258.335463047028
CID:349095
PubChem ID:70222490
Update Time:2025-04-19

Benzene, 1-methyl-2-[(1E)-2-(phenylsulfonyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methyl-2-[(1E)-2-(phenylsulfonyl)ethenyl]-
    • 1-[2-(benzenesulfonyl)ethenyl]-2-methylbenzene
    • DTXSID40741748
    • SCZQZGCNYWHZKU-UHFFFAOYSA-N
    • [2-(phenylsulfonyl)ethenyl]-2-methylbenzene
    • 56361-21-8
    • Inchi: 1S/C15H14O2S/c1-13-7-5-6-8-14(13)11-12-18(16,17)15-9-3-2-4-10-15/h2-12H,1H3
    • InChI Key: SCZQZGCNYWHZKU-UHFFFAOYSA-N
    • SMILES: S(C=CC1C=CC=CC=1C)(C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 258.07152
  • Monoisotopic Mass: 258.07145086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.5
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 34.14
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